Cas no 2173638-19-0 (N-(2,6-dimethylphenyl)-2-(ethylamino)acetamide hydrobromide)
N-(2,6-dimethylphenyl)-2-(ethylamino)acetamide hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,6-dimethylphenyl)-2-(ethylamino)acetamide hydrobromide
-
- Inchi: 1S/C12H18N2O.BrH/c1-4-13-8-11(15)14-12-9(2)6-5-7-10(12)3;/h5-7,13H,4,8H2,1-3H3,(H,14,15);1H
- InChI Key: GHIACWQDLXTTSE-UHFFFAOYSA-N
- SMILES: C1(=C(C)C=CC=C1C)NC(CNCC)=O.Br
N-(2,6-dimethylphenyl)-2-(ethylamino)acetamide hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | FN-0036-1MG |
N-(2,6-dimethylphenyl)-2-(ethylamino)acetamide hydrobromide |
2173638-19-0 | >97% | 1mg |
£41.00 | 2025-02-08 | |
| Key Organics Ltd | FN-0036-5MG |
N-(2,6-dimethylphenyl)-2-(ethylamino)acetamide hydrobromide |
2173638-19-0 | >97% | 5mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | FN-0036-10MG |
N-(2,6-dimethylphenyl)-2-(ethylamino)acetamide hydrobromide |
2173638-19-0 | >97% | 10mg |
£87.00 | 2025-02-08 |
N-(2,6-dimethylphenyl)-2-(ethylamino)acetamide hydrobromide Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on N-(2,6-dimethylphenyl)-2-(ethylamino)acetamide hydrobromide
Comprehensive Overview of N-(2,6-dimethylphenyl)-2-(ethylamino)acetamide hydrobromide (CAS No. 2173638-19-0)
N-(2,6-dimethylphenyl)-2-(ethylamino)acetamide hydrobromide (CAS No. 2173638-19-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of acetamide derivatives, which are known for their diverse applications in medicinal chemistry. The inclusion of a hydrobromide salt form enhances its solubility and stability, making it a preferred choice for various experimental and formulation purposes.
Recent trends in scientific literature highlight a growing interest in N-(2,6-dimethylphenyl)-2-(ethylamino)acetamide hydrobromide due to its potential role in modulating specific biochemical pathways. Researchers are particularly intrigued by its structural features, such as the 2,6-dimethylphenyl moiety and the ethylamino side chain, which contribute to its unique pharmacological profile. These characteristics align with current drug discovery trends, where small molecules with targeted activity are highly sought after.
One of the most frequently asked questions about this compound revolves around its synthesis and purification methods. The synthesis of N-(2,6-dimethylphenyl)-2-(ethylamino)acetamide hydrobromide typically involves multi-step organic reactions, including amide bond formation and subsequent salt formation with hydrobromic acid. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization, which are critical for reproducibility in research settings.
In the context of biomedical applications, this compound has been explored for its potential interactions with various receptor proteins. Preliminary studies suggest that it may exhibit selective binding affinity, a property that is highly relevant in the development of therapeutic agents. This aligns with the broader industry focus on precision medicine and targeted therapies, where understanding molecular interactions is paramount.
Another area of interest is the stability and storage conditions of N-(2,6-dimethylphenyl)-2-(ethylamino)acetamide hydrobromide. Proper storage in a cool, dry environment is essential to maintain its integrity over time. Researchers often inquire about its compatibility with various solvents and buffers, which is crucial for designing in vitro and in vivo experiments. These practical considerations are frequently discussed in online forums and scientific communities, reflecting the compound's relevance in contemporary research.
The safety profile of N-(2,6-dimethylphenyl)-2-(ethylamino)acetamide hydrobromide is another topic of frequent inquiry. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE), are recommended when handling this compound. This emphasis on safety resonates with the broader scientific community's commitment to responsible research practices.
From an SEO perspective, keywords such as "acetamide derivatives," "hydrobromide salts," and "pharmacological applications" are highly relevant to this compound. These terms are often searched by researchers and industry professionals seeking detailed information on its properties and uses. By incorporating these long-tail keywords, this article aims to provide a resource that is both informative and easily discoverable.
In summary, N-(2,6-dimethylphenyl)-2-(ethylamino)acetamide hydrobromide (CAS No. 2173638-19-0) represents a compound of significant scientific interest due to its structural uniqueness and potential applications. Its relevance to drug discovery, biochemical research, and precision medicine underscores its importance in modern science. As research continues to evolve, this compound is likely to remain a focal point for innovative studies and applications.
2173638-19-0 (N-(2,6-dimethylphenyl)-2-(ethylamino)acetamide hydrobromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)